3-Chlorobenzenediazonium tetrafluoroborate
Overview
Description
Synthesis Analysis
3-Chlorobenzenediazonium tetrafluoroborate plays a crucial role in the synthesis of various azo compounds. For instance, its reaction with 3-phenylaminocyclopent-2-en-1-one and other compounds leads to the formation of azo coupling products. These products exhibit unique structural characteristics, such as intramolecular hydrogen bonds and tautomeric equilibrium. These structural properties have implications for their reactivity and potential applications in material science and organic chemistry.Molecular Structure Analysis
The molecular formula of this compound is C6H4BClF4N2 . The molecular weight is 226.367 .Chemical Reactions Analysis
Dediazoniation studies of this compound reveal its role in complex decomposition processes. The products of its decomposition in weakly alkaline aqueous solutions include a range of low molecular weight compounds. These findings contribute to our understanding of reaction mechanisms and product distributions influenced by environmental factors like oxygen concentration.Scientific Research Applications
Synthesis and Structure of Azo Compounds
3-Chlorobenzenediazonium tetrafluoroborate plays a crucial role in the synthesis of various azo compounds. For instance, its reaction with 3-phenylaminocyclopent-2-en-1-one and other compounds leads to the formation of azo coupling products, which exhibit unique structural characteristics, such as intramolecular hydrogen bonds and tautomeric equilibrium. These structural properties have implications for their reactivity and potential applications in material science and organic chemistry (Šimůnek et al., 2007).
Dediazoniation Reactions
Dediazoniation studies of this compound reveal its role in complex decomposition processes. The products of its decomposition in weakly alkaline aqueous solutions include a range of low molecular weight compounds. These findings contribute to our understanding of reaction mechanisms and product distributions influenced by environmental factors like oxygen concentration (Besse, Schwarz, & Zollinger, 1981).
Kinetics of Dediazoniation
In studies involving the kinetics of dediazoniation, this compound demonstrated unique behavior in different solvent environments. The research contributes to a deeper understanding of reaction rates and equilibriums, which are essential in designing efficient synthetic processes in organic chemistry (Nakazumi, Szele, & Zollinger, 1981).
Thermolysis in Solid State
Investigations into the thermolysis of benzenediazonium tetrafluoroborate, which is closely related to this compound, provide insights into the decomposition mechanisms at high temperatures. This research is significant for understanding thermal stability and reaction pathways of diazonium compounds in the solid state, which is relevant for various industrial applications (Koval’chuk et al., 2006).
Reactions with Alkenes
Studies on the reactions of arenediazonium tetrafluoroborates with alkenes, including 3-chloro-2-methylpropene, demonstrate the versatility of these compounds in organic synthesis. Such reactions are crucial in creating a range of organic compounds with potential applications in pharmaceuticals and materials science (Gorbovoi, Tulaidan, & Grishchuk, 2008).
Palladium-Catalyzed Reactions
The use of this compound in palladium-catalyzed reactions illustrates its role in complex organic syntheses. These types of reactions are pivotal in constructing molecules with specific structural features, essential in drug development and materials chemistry (Stokes et al., 2014).
Mechanism of Action
Properties
IUPAC Name |
3-chlorobenzenediazonium;tetrafluoroborate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClN2.BF4/c7-5-2-1-3-6(4-5)9-8;2-1(3,4)5/h1-4H;/q+1;-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCEJXKGRCHEHOK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](F)(F)(F)F.C1=CC(=CC(=C1)Cl)[N+]#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BClF4N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50883385 | |
Record name | Benzenediazonium, 3-chloro-, tetrafluoroborate(1-) (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50883385 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
456-39-3 | |
Record name | Benzenediazonium, 3-chloro-, tetrafluoroborate(1-) (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=456-39-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzenediazonium, 3-chloro-, tetrafluoroborate(1-) (1:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000456393 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzenediazonium, 3-chloro-, tetrafluoroborate(1-) (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzenediazonium, 3-chloro-, tetrafluoroborate(1-) (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50883385 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-chlorobenzenediazonium tetrafluoroborate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.603 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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